4-Cyano-6-(trifluoromethyl)pyridine-2-carboxylic acid

• Molecular Formula: C8H3F3N2O2
• Molecular Weight: 216.12 g/mol
• IUPAC Name: 4-cyano-6-(trifluoromethyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H3F3N2O2/c9-8(10,11)6-2-4(3-12)1-5(13-6)7(14)15/h1-2H,(H,14,15)
• InChI Key: IXMXTNUUHMVIBK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1C(=O)O)C(F)(F)F)C#N

Description

4-Cyano-6-(trifluoromethyl)pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C8H3F3N2O2 and its molecular weight is 216.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Bromo-6-(trifluoromethyl)pyridine-2-carboxylic acid (0.150 g, 0.556 mmol, Anichem) and zinc cyanide (0.39 g, 3.3 mmol) were mixed in N-methylpyrrolidinone (2 mL) and the mixture was degassed by bubbling a stream of nitrogen through the mixture for 10 minutes. Tetrakis(triphenylphosphine)palladium(0) (0.096 g, 0.083 mmol) was added, the degassing was continued for 5 minutes, then the reaction was sealed and heated in the microwave to a temperature of 160° C. for 15 minutes. The mixture was filtered and purified by preparative HPLC (eluting with a gradient from 18.8 to 40.9% MeCN/H2O containing 0.1% TFA over 1-6 min at 60 mL/min thru C18 SunFire 30×100 mm, 5 um particle size) using UV detection. The product eluted at 5.25 minutes.